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Compound of Interest

Compound Name: Octane-d18

Cat. No.: B101539 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Octane-d18 (Perdeuterooctane) is the deuterated form of n-octane, with the

chemical formula CD₃(CD₂)₆CD₃. It serves as a valuable tool in various analytical applications

due to its distinct mass shift compared to its unlabeled counterpart. Common uses include

serving as an internal standard in quantitative mass spectrometry, a solvent in NMR-based

research, and a tracer for environmental analysis.[1] The accuracy of these applications relies

heavily on the precise and accurate preparation of stock and working solutions. This document

provides detailed protocols for the preparation of Octane-d18 solutions to ensure reliable and

reproducible experimental results.

Physicochemical and Safety Data Prior to handling, it is crucial to be familiar with the properties

and safety information for Octane-d18.

Table 1: Physicochemical Properties of Octane-d18
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Property Value Reference

Chemical Formula CD₃(CD₂)₆CD₃ [1]

Molecular Weight 132.34 g/mol [1][2][3]

CAS Number 17252-77-6 [2][3]

Appearance Colorless liquid [2]

Density 0.815 g/mL at 25 °C

Boiling Point 125-127 °C

Melting Point -57 °C

Solubility

Insoluble in water (0.0007 g/L).

[2][4] Soluble in non-polar

organic solvents like ethers,

alcohols, and aromatics.[4][5]

[6]

| Storage Temperature | Ambient/Room Temperature |[1][2] |

Safety Precautions Octane-d18 is a hazardous substance and must be handled with

appropriate care in a well-ventilated chemical fume hood.

Hazard Summary: Highly flammable liquid and vapor.[2][7][8] May be fatal if swallowed and

enters airways.[1][7][8] Causes skin irritation and may cause drowsiness or dizziness.[1][7]

[8] It is also very toxic to aquatic life with long-lasting effects.[1][8]

Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety

goggles.

Handling: Keep away from heat, sparks, open flames, and other ignition sources.[7][8] Use

non-sparking tools and take precautionary measures against static discharge.[2][7][8] Avoid

breathing vapors.[2][7][8]

Storage: Store in a tightly closed container in a designated flammables area that is cool and

well-ventilated.[2][7]
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Experimental Protocols
Materials and Equipment

Octane-d18 (≥98 atom % D)

High-purity solvent (e.g., Acetonitrile, Methanol, Hexane - select based on analytical method

compatibility)

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Calibrated positive displacement or air displacement micropipettes

Analytical balance (readable to at least 0.1 mg)

Glass vials with PTFE-lined caps

Beakers and disposable Pasteur pipettes

Protocol 1: Preparation of a 1 mg/mL Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution. Due to

the volatility and low viscosity of Octane-d18, it is recommended to dispense it by mass rather

than volume for the highest accuracy.

Preparation: Place a clean, dry amber glass vial with a cap on the analytical balance and

tare the weight.

Weighing: Using a micropipette, carefully add approximately 12.27 µL of Octane-d18 into the

vial. (This volume is a guideline; the exact mass is the critical measurement). Aim for a mass

of approximately 10.0 mg. Record the exact mass to four decimal places (e.g., 0.0100 g).

Calculation Basis: Density of Octane-d18 is 0.815 g/mL or 0.815 mg/µL. To obtain 10 mg,

the volume is (10 mg) / (0.815 mg/µL) ≈ 12.27 µL.

Dissolution: Add approximately 2 mL of the chosen solvent (e.g., Acetonitrile) to the vial to

dissolve the Octane-d18.
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Quantitative Transfer: Carefully transfer the solution from the vial into a 10 mL Class A

volumetric flask.

Rinsing: Rinse the vial at least three times with small volumes (e.g., 1-2 mL) of the solvent,

transferring the rinsate to the volumetric flask after each rinse to ensure all the Octane-d18
is transferred.

Dilution: Add the solvent to the volumetric flask until the bottom of the meniscus is level with

the calibration mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed.

Labeling and Storage: Transfer the final stock solution to a properly labeled amber glass vial.

The label should include the compound name (Octane-d18), exact concentration (calculated

from the precise mass), solvent, preparation date, and preparer's initials. Store at room

temperature in a flammables cabinet.[2]

Table 2: Example Calculation for 1 mg/mL Stock Solution

Parameter Example Value

Target Concentration 1.0 mg/mL

Final Volume (V) 10.0 mL

Target Mass (M) 10.0 mg

Actual Mass Weighed 10.2 mg

| Final Concentration (Mass/V) | 1.02 mg/mL |

Protocol 2: Preparation of Working Solutions via Serial Dilution

Working solutions are prepared by diluting the stock solution. The following protocol describes

a serial dilution to create a set of calibration standards.

First Dilution (e.g., to 10 µg/mL):
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Using a calibrated micropipette, transfer 100 µL of the 1.02 mg/mL stock solution into a 10

mL volumetric flask.

Dilute to the mark with the solvent.

Cap and invert the flask 15-20 times to mix.

This produces a working solution with a concentration of 10.2 µg/mL.

Calculation (C₁V₁ = C₂V₂): (1020 µg/mL) * (0.1 mL) = C₂ * (10 mL) → C₂ = 10.2 µg/mL.

Subsequent Dilutions: Repeat the process to create lower concentration standards from the

previously diluted solution.

Labeling: Label each working solution clearly with its concentration, solvent, and preparation

date.

Table 3: Example Serial Dilution Scheme for Working Solutions

Starting
Solution

Starting Conc.
Volume
Transferred

Final Volume
Final Working
Conc.

Stock Solution 1.02 mg/mL 100 µL 10 mL 10.2 µg/mL

10.2 µg/mL

Solution
10.2 µg/mL 1 mL 10 mL 1.02 µg/mL

1.02 µg/mL

Solution
1.02 µg/mL 1 mL 10 mL 102 ng/mL

| 102 ng/mL Solution | 102 ng/mL | 1 mL | 10 mL | 10.2 ng/mL |

Workflow Visualization
The following diagram illustrates the logical flow for preparing stock and working solutions of

Octane-d18.
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Caption: Workflow for preparing Octane-d18 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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